Cas no 1152506-33-6 (1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1152506-33-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5041484
• PubChem ID: 43141248
• Update Time: 2026-02-28

1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• 1-tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
• BS-48250
• STL589066
• AKOS009306046
• 1-tert-butyl-3-methylpyrazole-4-carbaldehyde
• 1152506-33-6
• EN300-1461174
• MFCD11180122
• E74652
• 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C9H14N2O/c1-7-8(6-12)5-11(10-7)9(2,3)4/h5-6H,1-4H3
• InChI Key： GPBRVGRTDIKTDA-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9

Additional information on 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde

1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1152506-33-6): A Comprehensive Overview

1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1152506-33-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and structural flexibility.

The chemical structure of 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde features a pyrazole ring with a tert-butyl group at the 1-position and a methyl group at the 3-position, along with an aldehyde functional group at the 4-position. This arrangement confers the molecule with distinct electronic and steric properties, making it an attractive candidate for a wide range of chemical transformations and biological studies.

Recent research has highlighted the potential of 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde in the development of novel pharmaceuticals. For instance, studies have shown that pyrazole derivatives, including this compound, exhibit potent anti-inflammatory and analgesic properties. These findings are particularly relevant in the context of developing new treatments for chronic pain and inflammatory diseases, where current therapeutic options often have significant side effects.

In addition to its biological applications, 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde has been explored as a building block in the synthesis of advanced materials. Its ability to undergo various chemical reactions, such as condensation and coupling reactions, makes it a valuable intermediate in the preparation of polymers and other functional materials. Recent advancements in materials science have demonstrated the use of pyrazole-based compounds in the development of conductive polymers and luminescent materials, which have potential applications in electronics and optoelectronics.

The synthesis of 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate hydrazine derivatives with ketones or aldehydes, followed by further functionalization steps to introduce the desired substituents. Advances in catalytic methods have significantly improved the efficiency and selectivity of these syntheses, making them more accessible for large-scale production.

The physical properties of 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde, such as its melting point, boiling point, and solubility, are crucial for its handling and application. Detailed characterization studies have provided valuable insights into these properties, which are essential for optimizing its use in various chemical processes. For example, its solubility in common organic solvents facilitates its use in solution-phase reactions, while its thermal stability ensures that it can withstand processing conditions without degradation.

Safety considerations are also important when working with 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde. While it is not classified as a hazardous material, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, 1-Tert-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1152506-33-6) is a promising compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and versatile reactivity make it an important building block for the development of new pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.